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Compound of Interest

Compound Name: NU6102

Cat. No.: B1677023 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides detailed guidelines and protocols for the long-term storage of

the cyclin-dependent kinase (CDK) inhibitor NU6102 and assesses its stability in solution.

Adherence to these recommendations is crucial for ensuring the compound's integrity and

obtaining reliable experimental results.

Product Information
Product Name: NU6102

Synonyms: O6-Cyclohexylmethoxy-2-(4'-sulphamoylanilino) purine

CAS Number: 444722-95-6

Molecular Formula: C₁₈H₂₂N₆O₃S

Molecular Weight: 402.5 g/mol

Mechanism of Action: NU6102 is a potent, ATP-competitive inhibitor of CDK1/cyclin B and

CDK2/cyclin A3 with IC₅₀ values of 9.5 nM and 5.4 nM, respectively.[1][2][3] This inhibition

leads to cell cycle arrest, primarily at the G2/M phase.[1][4]
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Proper storage of solid NU6102 is essential to prevent degradation. The compound is sensitive

to air and light.[2]

Table 1: Recommended Storage Conditions for Solid NU6102

Parameter Recommendation Stability Period

Temperature
-20°C for long-term storage.[1]

[2]
≥ 4 years[5]

+4°C for short-term storage. Up to 2 years

Atmosphere
Store under desiccating

conditions.[2]

Light Exposure Store in the dark.[2]

Shipping

Typically shipped at ambient

temperature; upon receipt,

store as recommended above.

[2][3]

Stability of NU6102 in Solution
NU6102 exhibits limited solubility in aqueous solutions but is soluble in organic solvents such

as Dimethyl Sulfoxide (DMSO).[1][6] The stability of NU6102 in solution is dependent on the

solvent, storage temperature, and duration.

Solubility
DMSO: Soluble up to 50 mM[2] or 20 mg/mL.[4]

Ethanol: Soluble at >1 mg/mL.[5]

Storage of Stock Solutions
It is recommended to prepare stock solutions, aliquot them into single-use volumes to avoid

repeated freeze-thaw cycles, and store them under the conditions outlined below.

Table 2: Stability of NU6102 in Solution
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Solvent Concentration
Storage
Temperature

Stability Period

DMSO 10 mM - 50 mM -80°C Up to 6 months[1]

DMSO 10 mM - 50 mM -20°C Up to 1 month[1][3]

Note: For in vivo experiments, it is recommended to prepare fresh working solutions daily.[6] If

using DMSO for stock solutions, be aware that hygroscopic DMSO can impact solubility.[1]

Experimental Protocols
Protocol for Preparation of NU6102 Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO.

Materials:

NU6102 (solid)

Anhydrous DMSO

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Procedure:

Equilibration: Allow the vial of solid NU6102 to equilibrate to room temperature before

opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of NU6102 in a sterile microcentrifuge tube.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.4025 mg of NU6102.

Solubilization: Add the calculated volume of anhydrous DMSO to the NU6102 solid. For the

example above, add 100 µL of DMSO.
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Mixing: Vortex the solution until the NU6102 is completely dissolved. Gentle warming or

sonication may be used to aid dissolution if necessary.

Aliquoting: Dispense the stock solution into single-use aliquots in sterile, amber

microcentrifuge tubes or cryovials.

Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-

term storage (up to 6 months).

Protocol for Assessing NU6102 Stability by HPLC
This protocol provides a general method for evaluating the stability of NU6102 in a DMSO

stock solution over time.

Objective: To quantify the percentage of intact NU6102 remaining in a solution under specific

storage conditions.

Materials:

NU6102 stock solution (e.g., 10 mM in DMSO)

HPLC-grade acetonitrile (ACN)

HPLC-grade water

Formic acid (or other suitable modifier)

HPLC system with a UV detector and a C18 column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

Initial Analysis (T=0):

Prepare a fresh 10 mM stock solution of NU6102 in DMSO.

Dilute the stock solution to a working concentration (e.g., 100 µM) in the mobile phase.

Inject the diluted sample into the HPLC system.
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Example HPLC Conditions:

Mobile Phase A: Water with 0.1% Formic Acid

Mobile Phase B: Acetonitrile with 0.1% Formic Acid

Gradient: Start at 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, then

return to 10% B and equilibrate.

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 309 nm[5]

Record the peak area of the NU6102 peak. This will serve as the 100% reference value.

Sample Storage:

Store aliquots of the stock solution at the desired temperatures (e.g., -20°C and -80°C).

Time-Point Analysis:

At specified time points (e.g., 1 week, 2 weeks, 1 month, 3 months, 6 months), remove

one aliquot from each storage temperature.

Thaw the aliquot at room temperature.

Prepare a diluted sample and analyze by HPLC using the same method as the initial

analysis.

Record the peak area of the NU6102 peak.

Data Analysis:

Calculate the percentage of NU6102 remaining at each time point relative to the T=0

sample using the following formula:

% Remaining = (Peak Area at Time X / Peak Area at Time 0) * 100
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Plot the percentage of remaining NU6102 against time for each storage condition. A

decrease of >5-10% is typically considered significant degradation.
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Caption: Workflow for assessing the stability of NU6102 in solution.
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Click to download full resolution via product page

Caption: NU6102 inhibits CDK1/2, leading to G2/M cell cycle arrest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1677023?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677023?utm_src=pdf-body
https://www.benchchem.com/product/b1677023?utm_src=pdf-custom-synthesis
https://www.cellsignal.com/pathways/g2m-dna-damage-checkpoint-pathway
https://pmc.ncbi.nlm.nih.gov/articles/PMC4615124/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4615124/
https://en.wikipedia.org/wiki/G2-M_DNA_damage_checkpoint
https://pubmed.ncbi.nlm.nih.gov/33684621/
https://pubmed.ncbi.nlm.nih.gov/33684621/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3019979/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3019979/
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2022.1070599/full
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2022.1070599/full
https://www.benchchem.com/product/b1677023#nu6102-long-term-storage-and-stability-in-solution
https://www.benchchem.com/product/b1677023#nu6102-long-term-storage-and-stability-in-solution
https://www.benchchem.com/product/b1677023#nu6102-long-term-storage-and-stability-in-solution
https://www.benchchem.com/product/b1677023#nu6102-long-term-storage-and-stability-in-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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